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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B15144368

For Immediate Release

Shanghai, China — December 7, 2025 — This technical guide provides an in-depth overview of
13-Dehydroxyindaconitine, a naturally occurring diterpenoid alkaloid. Aimed at researchers,
scientists, and professionals in drug development, this document outlines the compound's core
molecular characteristics, supported by available data.

Core Molecular Data

13-Dehydroxyindaconitine is distinguished by a specific molecular composition that dictates
its biochemical interactions. The fundamental quantitative data for this compound are
summarized below.

Property Value Citations
Molecular Formula C34H47NO9 [1112]
Molecular Weight 613.74 g/mol [1][3]14]

Physicochemical and Biological Context

13-Dehydroxyindaconitine is a natural alkaloid isolated from plants such as Aconitum
kusnezoffii Reichb and Aconitum handelianum.[1][5] It is recognized for its antioxidant
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properties.[2][3][5] The compound's structure is notable for the absence of a hydroxyl group at
the 13th position, a feature that distinguishes it from other related aconitine-type alkaloids.[1]

Experimental Considerations

Further research into the specific mechanisms of action and potential therapeutic applications
of 13-Dehydroxyindaconitine is ongoing. Detailed experimental protocols for its isolation and
characterization, as well as for the investigation of its biological activities, would typically
involve the following generalized workflows.

Isolation and Purification Workflow

The isolation of 13-Dehydroxyindaconitine from its natural plant sources generally follows a
multi-step process. The diagram below illustrates a typical workflow.

(Plant Material Collection & Drying)
Solvent Extraction
(e.g., Methanol/Ethanol)

Crude Extract

Chromatographic Purification
(e.g., Column Chromatography, HPLC)

l

Gsolated 13—Dehydroxyindaconitin9
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A generalized workflow for the isolation of 13-Dehydroxyindaconitine.
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Antioxidant Activity Assessment

Investigating the antioxidant properties of 13-Dehydroxyindaconitine would involve a series of
established in vitro assays. A logical relationship of such an investigation is depicted below.

In Vitro Assays

(Measurement of Antioxidant Capacita

Click to download full resolution via product page

Logical flow for assessing the antioxidant potential of 13-Dehydroxyindaconitine.

This document is intended for research and informational purposes only and does not
constitute an endorsement or recommendation for any specific use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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